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Taxachitriene B: A Technical Overview
For Immediate Release

[CITY, STATE] – Taxachitriene B, a diterpenoid natural product, has been identified with the

Chemical Abstracts Service (CAS) registry number 167906-75-4 and a molecular formula of

C30H42O12.[1] This technical guide serves as a resource for researchers, scientists, and drug

development professionals, providing available data on this compound.

Chemical and Physical Properties
A summary of the key identifiers for Taxachitriene B is presented below.

Property Value Source

CAS Number 167906-75-4 [1]

Molecular Formula C30H42O12 [1]

Biological Context and Potential
Taxachitriene B belongs to the taxoid class of diterpenes, a group of compounds that are

prominently found in various species of the yew tree, Taxus.[2][3] The most famous member of

this class, paclitaxel (Taxol®), is a widely used chemotherapeutic agent, and many related

taxoids have been investigated for their potential anticancer properties.[4][5]
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The general mechanism of action for many cytotoxic taxoids involves the stabilization of

microtubules, leading to cell cycle arrest and apoptosis. While specific studies on the biological

activity of Taxachitriene B are not available in the current body of scientific literature, its

structural classification as a taxoid suggests that it may possess cytotoxic or other biological

activities of interest. Further research is required to elucidate the specific mechanism of action,

signaling pathways, and therapeutic potential of Taxachitriene B.

Experimental Protocols
Detailed experimental protocols specifically for the isolation, synthesis, or biological evaluation

of Taxachitriene B are not extensively documented in publicly available scientific literature.

General methodologies for the isolation and characterization of taxoids from Taxus species

typically involve the following steps:

General Isolation Workflow for Taxoids

Plant Material (Taxus sp.) Solvent Extraction
(e.g., Methanol/Ethanol)

Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate)

Column Chromatography
(e.g., Silica Gel, Sephadex) Preparative HPLC Isolated Taxachitriene B

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of taxoids.

Signaling Pathways
There is currently no specific information available in the scientific literature detailing the

signaling pathways modulated by Taxachitriene B. Research into the biological effects of this

compound would be necessary to identify any such interactions.

Future Directions
The lack of specific data on Taxachitriene B highlights an opportunity for further research.

Future studies could focus on:

Isolation and Purification: Developing optimized protocols for the isolation of Taxachitriene
B from natural sources or through synthetic routes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15590086?utm_src=pdf-body
https://www.benchchem.com/product/b15590086?utm_src=pdf-body
https://www.benchchem.com/product/b15590086?utm_src=pdf-body
https://www.benchchem.com/product/b15590086?utm_src=pdf-body-img
https://www.benchchem.com/product/b15590086?utm_src=pdf-body
https://www.benchchem.com/product/b15590086?utm_src=pdf-body
https://www.benchchem.com/product/b15590086?utm_src=pdf-body
https://www.benchchem.com/product/b15590086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Screening: Evaluating the cytotoxic, anti-inflammatory, or other biological activities

of purified Taxachitriene B against various cell lines and in relevant assay systems.

Mechanism of Action Studies: Investigating the molecular targets and signaling pathways

affected by Taxachitriene B to understand its mode of action.

This document will be updated as more information on Taxachitriene B becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In vitro investigating of anticancer activity of new 7-MEOTA-tacrine heterodimers - PMC
[pmc.ncbi.nlm.nih.gov]

2. Isolation and structure elucidation of new taxoids from Taxus brevifolia - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. d-nb.info [d-nb.info]

4. Total synthesis and biological evaluation of tamandarin B analogues - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Taxachitriene B CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590086#taxachitriene-b-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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